Cas no 82872-83-1 (N-(1-Methylethyl)-5,7,7-trimethyl-6-oxa-3-azatricyclo(3.2.2.0(sup 2,4))nonane-3-carboxamide)

• Product name: N-(1-Methylethyl)-5,7,7-trimethyl-6-oxa-3-azatricyclo(3.2.2.0(sup 2,4))nonane-3-carboxamide
• CAS No: 82872-83-1
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• CID: 988282
• PubChem ID: 333267

N-(1-Methylethyl)-5,7,7-trimethyl-6-oxa-3-azatricyclo(3.2.2.0(sup 2,4))nonane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• NSC-333524
• NSC 333524
• N-(1-Methylethyl)-5,7,7-trimethyl-6-oxa-3-azatricyclo(3.2.2.0(sup 2,4))nonane-3-carboxamide
• DTXSID701002985
• 6-Oxa-3-azatricyclo(3.2.2.0(sup 2,4))nonane-3-carboxamide, N-(1-methylethyl)-5,7,7-trimethyl-
• 5,7,7-Trimethyl-N-(propan-2-yl)-6-oxa-3-azatricyclo[3.2.2.0~2,4~]nonane-3-carboximidic acid
• NSC333524
• 82872-83-1

• Inchi： InChI=1S/C14H24N2O2/c1-8(2)15-12(17)16-10-9-6-7-14(5,11(10)16)18-13(9,3)4/h8-11H,6-7H2,1-5H3,(H,15,17)
• InChI Key： LYOJMYRNPHTKKJ-UHFFFAOYSA-N
• SMILES： CC(C)NC(=O)N1C2C1C3(CCC2C(O3)(C)C)C

Computed Properties

• Exact Mass: 252.183778013g/mol
• Monoisotopic Mass: 252.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3Ų
• XLogP3: 1.5